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Compound Name: 2-Thiouracil

Cat. No.: B054905 Get Quote

Essential Safety and Handling Guide for 2-Thiouracil
This guide provides crucial safety protocols and logistical information for the handling and

disposal of 2-Thiouracil, a compound used in biochemical research and as an antithyroid

agent.[1] Due to its classification as a suspected carcinogen, adherence to strict safety

measures is imperative to protect researchers, scientists, and drug development professionals

from potential health risks.[1][2][3]

Health Hazard Summary
2-Thiouracil is classified as a Category 2 carcinogen, meaning it is suspected of causing

cancer.[1][4] The International Agency for Research on Cancer (IARC) designates it as a Group

2B carcinogen, indicating it is possibly carcinogenic to humans.[5][6] Exposure can also lead to

various other health effects.
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Hazard Type Description

Carcinogenicity

Suspected of causing cancer.[2][4] Adverse

reproductive effects have also been reported in

humans.

Organ Toxicity May cause liver damage with chronic ingestion.

Irritation
May cause irritation to the eyes, skin, respiratory

tract, and digestive tract.

Acute Effects

Inhalation or ingestion of mercaptans, a related

class, may cause nausea, headache, and at

high concentrations, unconsciousness.

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment (PPE) is the primary defense against

exposure to 2-Thiouracil. All PPE should comply with established standards such as those

from OSHA, ANSI, or European Norms (EN).[4]
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Body Part Required PPE
Specifications and Best
Practices

Respiratory Particulate Filter Respirator

A P2 (EN 143) or N95 (NIOSH)

rated respirator is necessary

when there is a risk of dust

formation.[4] A full respiratory

protection program should be

implemented.

Hands Chemical-Resistant Gloves

Wear suitable gloves tested

according to EN 374.[4] It is

recommended to check with

the glove supplier for specific

chemical resistance

information.[4]

Eyes/Face Safety Goggles

Use safety goggles with side

shields that meet OSHA (29

CFR 1910.133) or European

Standard (EN166)

requirements.[4]

Body Protective Clothing

Wear a lab coat, coveralls, or

other appropriate protective

clothing to prevent skin

exposure.[7] Remove and

wash contaminated clothing

before reuse.

Operational and Disposal Plans
A systematic approach to handling and disposal is critical to ensure safety and compliance.

Step 1: Preparation and Handling
Review Safety Data Sheet (SDS): Before use, thoroughly read and understand the SDS for

2-Thiouracil.[1][7]
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Designated Area: Conduct all work in a well-ventilated area, preferably within a chemical

fume hood, to maintain low exposure levels.[4]

Assemble PPE: Put on all required PPE as detailed in the table above.[7]

Handling: Avoid the formation and accumulation of dust.[4] Keep the container tightly closed

when not in use.

Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the

workday.[4] Keep the substance away from food, drink, and animal feed.[2][4]

Storage: Store the container in a cool, dry, well-ventilated, and locked area.[1][7] The

recommended storage temperature is between 15–25°C.[4]

Step 2: Accidental Release and Spill Protocol
Evacuate: Evacuate all non-essential personnel from the spill area.[7]

Ventilate: Ensure the area is well-ventilated.

Contain: Wear full PPE.[2] Prevent the spill from entering drains, surface water, or

groundwater.[2]

Clean-up: Use a vacuum or sweep up the material and place it into a suitable, labeled

container for disposal. Avoid generating dust during clean-up.

Decontaminate: Clean the spill area thoroughly.

Report: Report the incident according to your institution's protocols.

Step 3: First Aid Procedures
In case of exposure, seek immediate medical attention and provide the SDS to the responding

medical personnel.[4]
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Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration or oxygen. Get medical aid.

Skin Contact

Remove contaminated clothing and shoes.

Flush the skin with plenty of water for at least 15

minutes. Get medical aid.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid.

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of water or milk. Get

medical aid.

Step 4: Disposal Plan
The disposal of 2-Thiouracil and its contaminated materials must be handled as hazardous

waste.

Waste Classification: Chemical waste generators are responsible for determining if a

discarded chemical is classified as hazardous waste according to federal, state, and local

regulations.

Containerization: Collect waste 2-Thiouracil and any contaminated materials (e.g., gloves,

wipes, containers) in a suitable, clearly labeled, and sealed container.[8] Do not reuse empty

containers.[7]

Disposal Method: Arrange for disposal through a licensed professional waste disposal

service or an approved waste disposal plant.[1][5] Disposal must be conducted in

accordance with all official local, regional, and national regulations.[7][9]
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Figure 1: Safe Handling and Disposal Workflow for 2-Thiouracil
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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